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Compound of Interest

Compound Name: cis-2-Methylcyclohexanol

Cat. No.: B1584281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-2-Methylcyclohexanol, with the CAS number 7443-70-1, is a cyclic alcohol that serves as

a versatile building block in organic synthesis. Its stereochemistry and functional group make it

a valuable intermediate in the preparation of various organic molecules, including those with

potential applications in the pharmaceutical and fragrance industries. This technical guide

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and key reactions, and a summary of its known

applications.

Physicochemical and Spectroscopic Data
The fundamental properties of cis-2-Methylcyclohexanol are summarized in the tables below,

providing a ready reference for laboratory use.
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Property Value Reference(s)

CAS Number 7443-70-1 [1]

Molecular Formula C₇H₁₄O [1]

Molecular Weight 114.19 g/mol [1]

Appearance Colorless liquid [2]

Melting Point 6-8 °C [3]

Boiling Point 165 °C [3]

Density 0.936 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.465 [3]

Flash Point 59 °C (138.2 °F) - closed cup [3]

Solubility Slightly miscible with water. [4]

InChI Key
NDVWOBYBJYUSMF-

RQJHMYQMSA-N
[3]

SMILES C[C@@H]1CCCC[C@@H]1O [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of cis-2-
Methylcyclohexanol.
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Peak Assignment
Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J)

A 3.776 m
J(A,B)=5.3 Hz,

J(A,F)=J(A,C)=2.7 Hz

B 1.744 m

C 1.64 m J(C,K)=7.2 Hz

D 1.64 to 1.54 m

E 1.53 m

F 1.50 m

G 1.45 to 1.32 m

J 1.27 m

K 0.942 d

Reference:[5]

Detailed peak assignments for the ¹³C NMR spectrum are available in various databases and

literature.[6][7]

The IR spectrum of cis-2-Methylcyclohexanol exhibits characteristic peaks for an alcohol. A

broad peak is typically observed in the range of 3200-3600 cm⁻¹ corresponding to the O-H

stretching vibration. C-H stretching vibrations are observed around 2850-3000 cm⁻¹, and the C-

O stretching vibration appears in the 1000-1260 cm⁻¹ region.[8]

The mass spectrum of cis-2-Methylcyclohexanol can be accessed through databases such

as the NIST WebBook.[9] The fragmentation pattern is consistent with that of a cyclic alcohol,

often showing a loss of water (M-18) and other characteristic fragments.[10]

Experimental Protocols
Detailed methodologies for the synthesis of cis-2-Methylcyclohexanol and a key subsequent

reaction are provided below.
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Synthesis of cis-2-Methylcyclohexanol via Reduction of
2-Methylcyclohexanone
A common and effective method for the preparation of cis-2-Methylcyclohexanol is the

reduction of 2-methylcyclohexanone using sodium borohydride. This reaction proceeds with

good stereoselectivity, favoring the formation of the cis isomer.[2][11]

Materials:

2-Methylcyclohexanone

Sodium borohydride (NaBH₄)

Methanol or Dichloromethane

3 M Sodium hydroxide (NaOH) solution

Water

Dichloromethane (for extraction)

Anhydrous sodium sulfate (Na₂SO₄)

Large test tube or round-bottom flask

Separatory funnel

Erlenmeyer flask

Rotary evaporator

Ice-water bath

Procedure:

In a large test tube or a round-bottom flask, dissolve 0.9 mL of 2-methylcyclohexanone in 4

mL of dichloromethane.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://www.benchchem.com/product/b1584281?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Reduction_of_2_Methylcyclohexanone_to_2_Methylcyclohexanol.pdf
https://web.mnstate.edu/jasperse/chem355/borohydride.pdf
https://web.mnstate.edu/jasperse/chem355/borohydride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the mixture in an ice-water bath.

Carefully and portion-wise, add 0.15 g of sodium borohydride to the cooled solution. Expect

a vigorous bubbling reaction.[11]

After the initial effervescence subsides, remove the reaction vessel from the ice bath and

allow it to stir at room temperature for 20 minutes.[2]

Pour the reaction mixture into a separatory funnel.

Add 5 mL of 3 M sodium hydroxide solution and 5 mL of water to the separatory funnel.[11]

Extract the aqueous layer with three 5 mL portions of dichloromethane. Combine the organic

extracts.

Wash the combined organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Decant or filter the dried solution into a pre-weighed round-bottom flask.

Remove the solvent using a rotary evaporator to yield the crude cis-2-methylcyclohexanol
as an oil.

Determine the mass of the product and calculate the percentage yield. The product can be

further purified by distillation if required.

Synthesis Workflow
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8.
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Synthesis of cis-2-Methylcyclohexanol.
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Acid-Catalyzed Dehydration of cis-2-Methylcyclohexanol
The dehydration of 2-methylcyclohexanol is a classic elimination reaction in organic chemistry,

typically yielding a mixture of 1-methylcyclohexene and 3-methylcyclohexene.[12][13] This

reaction is often used to illustrate Zaitsev's rule.

Materials:

cis-2-Methylcyclohexanol

9 M Sulfuric acid (H₂SO₄) or 85% Phosphoric acid (H₃PO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄)

Round-bottom flask (25 mL or 50 mL)

Fractional distillation apparatus

Heating mantle

Separatory funnel

Erlenmeyer flask

Ice-water bath

Procedure:

In a 25 mL round-bottom flask, combine 5 mL of cis-2-methylcyclohexanol and 3 mL of 9 M

sulfuric acid. Add a magnetic stir bar or boiling chips.[12]

Assemble a fractional distillation apparatus, ensuring the collection flask is cooled in an ice-

water bath.[12]
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Gently heat the reaction mixture using a heating mantle. Collect the distillate that boils below

100 °C.

Transfer the collected distillate to a separatory funnel.

Wash the distillate sequentially with 10 mL of water, 10 mL of saturated sodium bicarbonate

solution, and 10 mL of brine.

Transfer the organic layer to a clean, dry Erlenmeyer flask.

Dry the organic product by adding a small amount of anhydrous calcium chloride or

magnesium sulfate. Swirl the flask and allow it to stand for 10-15 minutes until the liquid is

clear.

Carefully decant or filter the dried product into a tared vial.

Determine the mass of the product mixture and calculate the percentage yield.

The product mixture can be analyzed by gas chromatography to determine the ratio of the

isomeric methylcyclohexenes.[14]

Dehydration Workflow
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Dehydration of cis-2-Methylcyclohexanol.

Applications in Research and Development
cis-2-Methylcyclohexanol is primarily utilized as an intermediate in organic synthesis. Its

applications span various fields, including the development of pharmaceuticals and fragrances.

Role in Pharmaceutical Synthesis
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While specific examples of its direct incorporation into marketed drugs are not readily available

in public literature, cis-2-Methylcyclohexanol serves as a valuable chiral building block. The

cyclohexane scaffold is present in numerous biologically active molecules, and the

stereochemistry of substituents can be critical for pharmacological activity. The hydroxyl and

methyl groups of cis-2-methylcyclohexanol provide handles for further functionalization and

elaboration into more complex molecular architectures. A mixture of cis- and trans-2-

methylcyclohexanol has been used to study the effect of organic solvents on epoxide

hydrolase, an enzyme involved in the metabolism of xenobiotics and with implications in drug

development.[15][16]

Use in Chemical Research
The dehydration of 2-methylcyclohexanol is a frequently studied reaction in academic and

research settings to investigate the principles of elimination reactions, stereochemistry, and

reaction mechanisms (E1 vs. E2).[4][17] The product distribution provides insights into

carbocation stability and the application of Zaitsev's rule.

Safety and Handling
cis-2-Methylcyclohexanol is a flammable liquid and should be handled with appropriate

safety precautions.

Hazard Statements:

H226: Flammable liquid and vapor.

H332: Harmful if inhaled.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P233: Keep container tightly closed.

P240: Ground and bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.
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P242: Use non-sparking tools.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.

Personal Protective Equipment (PPE):

Eyeshields, faceshields, and gloves are recommended.

Use in a well-ventilated area or with a suitable respirator.

Reference:[3]

Conclusion
cis-2-Methylcyclohexanol (CAS 7443-70-1) is a well-characterized cyclic alcohol with

established physicochemical and spectroscopic properties. Detailed and reliable protocols for

its synthesis and its common reaction, acid-catalyzed dehydration, are readily available. While

its direct application in drug development is not extensively documented in publicly accessible

sources, its role as a chiral building block and a tool for studying fundamental organic reactions

is clear. This technical guide provides researchers and scientists with the core information

necessary for the safe and effective use of cis-2-Methylcyclohexanol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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